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Compound of Interest

Compound Name:
N-Boc-1-amino-1-

cyclopentanemethanol

Cat. No.: B063524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development environments. It is not a substitute for a formal Safety Data Sheet (SDS) and

should be used in conjunction with your institution's established safety protocols and a

thorough risk assessment. No specific toxicological data (e.g., LD50, LC50) for N-Boc-1-
amino-1-cyclopentanemethanol was found in the available literature; therefore, this

compound should be handled with the care due to a substance of unknown toxicity.

Introduction
N-Boc-1-amino-1-cyclopentanemethanol, a derivative of cyclopentanemethanol with a tert-

butoxycarbonyl (Boc) protected amine, is a valuable building block in organic synthesis,

particularly in the development of novel pharmaceutical compounds. Its bifunctional nature

allows for diverse chemical modifications. Understanding the safety and handling requirements

for this compound is paramount to ensure the well-being of laboratory personnel and the

integrity of research. This guide provides a comprehensive overview of the known properties,

potential hazards, and recommended handling procedures for N-Boc-1-amino-1-
cyclopentanemethanol.
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A summary of the known physical and chemical properties of N-Boc-1-amino-1-
cyclopentanemethanol is presented in Table 1. This information is crucial for proper storage,

handling, and in the event of an accidental release.

Table 1: Physical and Chemical Properties of N-Boc-1-amino-1-cyclopentanemethanol

Property Value Reference

CAS Number 168540-07-6 [1]

Molecular Formula C11H21NO3

Molar Mass 215.29 g/mol

Appearance Solid

Melting Point 108-112 °C [1]

Boiling Point 329.5 ± 11.0 °C (Predicted)

Flash Point 153.1 °C

Density 1.07 ± 0.1 g/cm³ (Predicted)

Solubility

Insoluble in water; soluble in

organic solvents like

dimethylformamide and

dichloromethane.

Hazard Identification and Classification
While comprehensive toxicological data is not available, N-Boc-1-amino-1-
cyclopentanemethanol is classified as an irritant.[1] One source also indicates that it is very

toxic to aquatic organisms.

Table 2: Hazard Classification
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Hazard Classification Reference

Acute Toxicity No data available

Skin Corrosion/Irritation Irritating to skin (R38)

Serious Eye Damage/Irritation Irritating to eyes (R36)

Respiratory Irritation
Irritating to the respiratory

system (R37)

Hazardous to the Aquatic

Environment

Very toxic to aquatic organisms

(R50)

Experimental Protocols: Safe Handling Procedures
Given the irritant nature and potential aquatic toxicity of N-Boc-1-amino-1-
cyclopentanemethanol, the following handling procedures are recommended. These

protocols are based on general best practices for handling powdered chemical irritants and

environmentally hazardous substances.

Engineering Controls
Ventilation: All handling of N-Boc-1-amino-1-cyclopentanemethanol powder should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize the risk of inhalation.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for

any signs of degradation or puncture before use.

Skin Protection: A laboratory coat should be worn to prevent skin contact. For tasks with a

higher risk of exposure, additional protective clothing may be necessary.
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Respiratory Protection: If working outside of a fume hood or if dust generation is significant,

a NIOSH-approved respirator (e.g., N95 dust mask) should be used.

General Handling
Avoid inhalation of dust.

Avoid contact with skin and eyes.

Minimize dust generation and accumulation.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

The logical workflow for handling N-Boc-1-amino-1-cyclopentanemethanol is illustrated in

the following diagram:
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Preparation

Handling and Use

Cleanup and Disposal

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Ensure Chemical Fume Hood is Operational

Weigh Compound in Fume Hood

Transfer to Reaction Vessel

Perform Chemical Synthesis

Decontaminate Glassware and Surfaces

Dispose of Waste in Designated Hazardous Waste Container

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow for N-Boc-1-amino-1-cyclopentanemethanol.

First Aid Measures
In the event of exposure, follow these first aid procedures and seek medical attention.
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Table 3: First Aid Measures

Exposure Route Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

The decision-making process for responding to an exposure event is outlined below:
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Route of Exposure Immediate Actions

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air

Wash with Soap and Water

Flush with Water (15 min)

Rinse Mouth

Seek Immediate
Medical Attention

Click to download full resolution via product page

First aid response flowchart for exposure.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing

dust and contact with the spilled material. Wear appropriate PPE as described in Section 4.2.

Environmental Precautions: Prevent the spill from entering drains or waterways, as the

material is reported to be very toxic to aquatic life.

Methods for Cleaning Up: Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a suitable, labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Storage and Stability
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Stability: While specific stability data is unavailable, Boc-protected amines are generally

stable under basic and nucleophilic conditions but are labile to acidic conditions.
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Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.

Disposal Considerations
This material and its container must be disposed of as hazardous waste. Follow all federal,

state, and local regulations for hazardous waste disposal. Do not allow this material to enter

the environment.

Conclusion
N-Boc-1-amino-1-cyclopentanemethanol is a valuable research chemical that requires

careful handling due to its irritant properties and potential environmental toxicity. While

comprehensive toxicological data is lacking, adherence to the safety protocols outlined in this

guide, in conjunction with institutional safety procedures and a thorough risk assessment, will

help to ensure its safe use in a laboratory setting. Researchers should always exercise caution

and handle this compound as a substance with unknown long-term health effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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